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Compound of Interest

Compound Name: INCB3619

cat. No.: B1671818

INCB3619 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the solubility, handling, and use of
INCB3619, a potent inhibitor of ADAM10 and ADAM17.

Frequently Asked Questions (FAQs)

Q1: What is INCB3619 and what is its mechanism of action?

INCB3619 is a selective and orally active inhibitor of the metalloproteinases ADAM10 and
ADAM17, with IC50 values of 22 nM and 14 nM, respectively.[1] It also shows inhibitory activity
against MMP12 and MMP15. By inhibiting ADAM10 and ADAM17, INCB3619 can interfere with
the shedding of various cell surface proteins, thereby affecting signaling pathways involved in
cancer cell proliferation and survival, such as the HER/EGFR pathways.[1]

Q2: What are the primary research applications for INCB3619?

INCB3619 is primarily used in cancer research to study the roles of ADAM10 and ADAM17 in
tumor growth and to evaluate their potential as therapeutic targets. It has been shown to inhibit
the proliferation of cancer cell lines and exhibit anti-tumor activity in xenograft models.[1]
Specifically, it can inhibit the heregulin-dependent HER3-Akt pathway and EGFR ligand
signaling.[1]

Q3: What are the recommended storage conditions for INCB3619?
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For optimal stability, INCB3619 powder should be stored at -20°C for up to 3 years. Once
dissolved in a solvent, stock solutions should be aliquoted to avoid repeated freeze-thaw cycles
and stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Solubility and Solvents

INCB3619 is a hydrophobic molecule, and its solubility is a critical factor for successful in vitro
and in vivo experiments.

Recommended Solvents

The primary recommended solvent for INCB3619 is Dimethyl Sulfoxide (DMSO).

Solvent Concentration Notes

Use of newly opened,

anhydrous (hygroscopic)
DMSO 100 mg/mL (241.86 mM) DMSO is crucial. Ultrasonic

treatment may be required to

achieve full dissolution.[1]

Note: There is limited publicly available data on the solubility of INCB3619 in other common
laboratory solvents such as ethanol, PBS, or water. It is expected to have very low solubility in
agueous solutions. As a general characteristic of hydroxamic acid derivatives, solubility may be
slightly enhanced in alkaline aqueous solutions, though this should be experimentally verified.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of INCB3619, a common
starting concentration for in vitro experiments.

Materials:
o INCB3619 powder (Molecular Weight: 413.47 g/mol )

e Anhydrous, sterile DMSO
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 Sterile microcentrifuge tubes

o Vortex mixer

o Ultrasonic water bath (optional)
Procedure:

» Weighing: Accurately weigh the desired amount of INCB3619 powder. For example, to
prepare 1 mL of a 10 mM stock solution, you will need 4.13 mg of INCB3619.

 Dissolution: Add the appropriate volume of anhydrous DMSO to the INCB3619 powder in a
sterile microcentrifuge tube.

» Mixing: Vortex the solution thoroughly for several minutes to facilitate dissolution.

e Sonication (if necessary): If the compound does not fully dissolve, place the tube in an
ultrasonic water bath for 5-10 minute intervals until the solution is clear.

o Storage: Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes
and store at -20°C or -80°C.

Workflow for Preparing Working Solutions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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